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Compound of Interest

Compound Name: SU 4984

Cat. No.: B1233638

Get Quote

Executive Summary
SU 4984 is a synthetic 3-substituted indolinone derivative that functions as an ATP-competitive

inhibitor of specific Receptor Tyrosine Kinases (RTKs).[1] Historically significant as one of the

first crystallized inhibitors bound to the FGFR1 kinase domain, it serves as a critical chemical

probe for dissecting the roles of FGFR and PDGFR in tumor angiogenesis, proliferation, and

metastasis. Unlike modern third-generation inhibitors designed for nanomolar potency, SU
4984’s micromolar activity profile provides a specific window for studying ligand-dependent

autophosphorylation events without the "off-target" broad-spectrum obliteration seen in some

multi-kinase inhibitors.

Chemical & Pharmacological Profile
Molecular Characterization
SU 4984 belongs to the indolin-2-one class of compounds. Its structural rigidity allows it to slot

into the ATP-binding cleft of the kinase domain, effectively locking the enzyme in an inactive

conformation.
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Property Specification

IUPAC Name
3-[4-(1-formylpiperazin-4-yl)benzylidenyl]-2-

indolinone

Molecular Formula C₂₀H₁₉N₃O₂

Molecular Weight 333.38 g/mol

Solubility
DMSO (up to 20 mM); Ethanol (Low); Water

(Insoluble)

Primary Targets FGFR1, PDGFRβ, FLT3

Mechanism ATP-Competitive Reversible Inhibition

Kinase Selectivity & Potency
The following IC50 values represent the concentration required to inhibit 50% of kinase activity

in cell-free or cellular autophosphorylation assays.

Target Kinase
IC50 (Cell-Free /
ATP-High)

IC50 (Cellular
Autophosphorylati
on)

Biological
Consequence

FGFR1 10 – 20 µM 20 – 40 µM

Blockade of

angiogenesis &

mitogenesis

PDGFRβ ~10 – 20 µM ~20 µM
Inhibition of pericyte

recruitment

FLT3 ~10 µM Varies
Inhibition of leukemic

blast proliferation

EGFR > 50 µM > 100 µM
Minimal/No inhibition

(Negative Control)

Insulin Receptor > 100 µM > 100 µM
Spared (Selectivity

marker)
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Technical Insight: The IC50 of SU 4984 is heavily dependent on ATP concentration. In cellular

assays where intracellular ATP is in the millimolar range, the effective inhibitory concentration is

higher (20-40 µM) compared to biochemical assays.

Mechanism of Action (MOA)
SU 4984 functions by physically occupying the ATP-binding pocket of the tyrosine kinase

domain. By preventing ATP hydrolysis, it halts the transfer of the terminal phosphate to tyrosine

residues on the activation loop (autophosphorylation). This blockade severs the signal

transduction to downstream effectors such as RAS/MAPK and PI3K/AKT.

Signaling Pathway Blockade Visualization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1233638/docs?utm_src=pdf-body#technical-whitepaper-biological-activity-application-of-su-4984-in-cancer-research
https://www.benchchem.com/product/b1233638/docs?utm_src=pdf-body#technical-whitepaper-biological-activity-application-of-su-4984-in-cancer-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Tyrosine Kinase (RTK)

SU 4984
(Inhibitor)

ATP Binding Pocket

 Competitive Inhibition

ATP
(Substrate)

 Normal Binding

FGFR1 / PDGFR

p-Tyr (Autophosphorylation)

 Phosphotransfer

RAS / RAF

 Recruitment

PI3K / AKTMEK / ERK

Outcomes:
- G1 Cell Cycle Arrest

- Reduced Angiogenesis
- Apoptosis

Click to download full resolution via product page

Caption: SU 4984 competes with ATP for the kinase domain, preventing autophosphorylation

and downstream oncogenic signaling.[1][2]

Experimental Protocols: In Vitro Applications
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Reconstitution and Storage[3]
Solvent: Dimethyl sulfoxide (DMSO) is the mandatory solvent.

Stock Concentration: Prepare a 10 mM or 20 mM stock solution.

Storage: Aliquot into light-protective tubes (amber) and store at -20°C. Avoid repeated

freeze-thaw cycles.

Working Solution: Dilute immediately before use in serum-free media. Ensure final DMSO

concentration is < 0.1% to avoid solvent toxicity.

Protocol: Inhibition of Ligand-Induced
Autophosphorylation
This assay validates the efficacy of SU 4984 in blocking specific receptor activation (e.g., FGF-

induced FGFR1 phosphorylation).

Reagents:

Target Cells (e.g., NIH 3T3 fibroblasts or specific cancer lines).

Ligand: aFGF or bFGF (10-50 ng/mL) + Heparin (10 µg/mL).

Lysis Buffer: RIPA + Protease/Phosphatase Inhibitors (Orthovanadate is critical).

Step-by-Step Workflow:

Seeding: Plate cells in 6-well plates and grow to 70-80% confluency.

Serum Starvation (Critical): Wash cells 2x with PBS. Add serum-free medium (0% FBS) and

incubate for 18–24 hours.

Why? Starvation synchronizes the cell cycle and reduces basal phosphorylation noise

from serum growth factors.

Drug Treatment: Add SU 4984 at varying concentrations (e.g., 0, 5, 10, 20, 40 µM).
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Control: Vehicle control (DMSO only).

Incubation: Incubate for 60–90 minutes at 37°C.

Stimulation: Add Ligand (FGF + Heparin) directly to the media containing the drug.

Duration: Stimulate for exactly 5–10 minutes at 37°C.

Note: Phosphorylation is rapid; longer stimulation may lead to receptor internalization or

phosphatase activity.

Termination: Aspirate media rapidly. Wash 1x with ice-cold PBS containing 1 mM Sodium

Orthovanadate.

Lysis: Add ice-cold Lysis Buffer. Scrape cells and collect.

Analysis: Perform Western Blot. Probe for p-FGFR (Tyr653/654) and Total FGFR.

Workflow Visualization
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Click to download full resolution via product page

Caption: Standardized workflow for assessing RTK inhibition efficacy in vitro.

In Vivo & Angiogenesis Applications
SU 4984 is frequently used to demonstrate the dependence of tumor growth on angiogenesis

via the FGFR/PDGFR axis.

Chorioallantoic Membrane (CAM) Assay
The CAM assay is a robust model for visualizing anti-angiogenic activity without full murine

protocols.

Preparation: Fertilized chicken eggs are incubated for 8 days.
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Treatment: Filter paper discs saturated with SU 4984 (e.g., 5-10 µ g/disc ) are placed on the

vascularized CAM.

Stimulation: Co-treat with VEGF or FGF to induce vessel sprouting.

Observation: After 48 hours, the avascular zone around the disc is measured.

Expected Result: SU 4984 should create a zone of inhibition, preventing the formation of

new capillaries induced by FGF.

Murine Xenograft Models
Dosing: SU 4984 has low oral bioavailability.

Administration: Intraperitoneal (IP) injection or osmotic pump infusion.

Typical Dose: 10–50 mg/kg/day.

Vehicle: Cremophor EL/Ethanol/Saline mixture is often required due to poor water solubility.

Comparative Analysis: SU 4984 vs. SU 5402
Researchers often choose between these two related indolinones.

Feature SU 4984 SU 5402

Structure
Indolinone w/ piperazine

moiety

Indolinone w/ carboxyethyl-

pyrrole

Potency (FGFR1) Moderate (IC50 ~10-20 µM)
High (IC50 ~10-100 nM cell-

free)

Selectivity
Broader (Hits FLT3, PDGFR

strongly)

Narrower (More FGFR

specific)

Usage
General RTK blockade /

Angiogenesis

Specific FGFR pathway

dissection
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Recommendation: Use SU 5402 for highly specific FGFR questions. Use SU 4984 when

investigating the broader angiogenic interplay between FGFR and PDGFR, or as a structural

control in SAR (Structure-Activity Relationship) studies.
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[https://www.benchchem.com/product/b1233638/docs#technical-whitepaper-biological-
activity-application-of-su-4984-in-cancer-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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